N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide

• IUPAC Name: N-[3-[benzyl(methyl)amino]propyl]-6-chloropyridazine-3-carboxamide
• InChI: InChI=1S/C16H19ClN4O/c1-21(12-13-6-3-2-4-7-13)11-5-10-18-16(22)14-8-9-15(17)20-19-14/h2-4,6-9H,5,10-12H2,1H3,(H,18,22)
• InChI Key: BJGCATRMPZEMFO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCNC(=O)C1=NN=C(C=C1)Cl)CC2=CC=CC=C2
• Molecular Formula: C16H19ClN4O
• Molecular Weight: 318.80 g/mol

Description

N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives and is known for its ability to selectively inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide involves the inhibition of Aurora kinase A and B. These kinases are essential for cell division and proliferation, and their overexpression is commonly observed in cancer cells. By inhibiting these kinases, this compound selectively targets cancer cells and induces apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in cancer cells. It selectively inhibits the growth of cancer cells, induces apoptosis, and has minimal effects on normal cells. This compound has also been found to inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide is its selectivity towards cancer cells. This compound has minimal effects on normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of this compound is its low water solubility, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide. One direction is to improve its water solubility to enhance its bioavailability and efficacy. Another direction is to explore its potential applications in combination therapy with other anticancer drugs. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide involves the reaction of 6-chloropyridazine-3-carboxylic acid with N-benzyl-N-methylpropylenediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

N-{3-[benzyl(methyl)amino]propyl}-6-chloropyridazine-3-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively inhibit the growth of cancer cells by targeting the Aurora kinase A and B, which are essential for cell division and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.